Cas no 5334-64-5 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N,N-dimethyl-1-phenyl-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N,N-dimethyl-1-phenyl-
• CAS No: 5334-64-5
• MF: C₁₃H₁₃N₅
• MW: 239.275821447372
• CID: 379726
• Update Time: 2024-01-29

1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N,N-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N,N-dimethyl-1-phenyl-
• 4-DIMETHYLAMINO-1-PHENYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE
• Dimethyl-<1-phenyl-1H-pyrazolo<3,4-d>pyrimidin-4-yl>-amin
• N,N-dimethyl-1-phenylsulfanyl-methanamine
• N,N-dimethyl-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine

• Inchi： 1S/C13H13N5/c1-17(2)12-11-8-16-18(13(11)15-9-14-12)10-6-4-3-5-7-10/h3-9H,1-2H3
• InChI Key： KMBHLRYVIIOPHN-UHFFFAOYSA-N
• SMILES： C1=NC(N(C)C)=C2C=NN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 239.11700
• Monoisotopic Mass: 239.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.25
• Melting Point: 137-138 °C
• Boiling Point: 349.8°C at 760 mmHg
• Flash Point: 165.4°C
• Refractive Index: 1.674
• PSA: 46.84000
• LogP: 1.88150
• pka: 4.10±0.30(Predicted)